(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
Brand Name:
Vulcanchem
CAS No.:
5541-37-7
VCID:
VC0152038
InChI:
InChI=1S/C24H30O5/c1-21(2)28-20-12-18-16-6-5-14-11-15(26)7-9-22(14,3)17(16)8-10-23(18,4)24(20,29-21)19(27)13-25/h7-9,11,16,18,20,25H,5-6,10,12-13H2,1-4H3/t16-,18+,20-,22+,23+,24-/m1/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C
Molecular Formula:
C24H30O5
Molecular Weight:
398.5 g/mol
(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
CAS No.: 5541-37-7
Reference Standards
VCID: VC0152038
Molecular Formula: C24H30O5
Molecular Weight: 398.5 g/mol
![(1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one - 5541-37-7](/images/no_structure.jpg)
| CAS No. | 5541-37-7 |
|---|---|
| Product Name | (1S,2S,4R,8S,9S,13S)-8-(2-Hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one |
| Molecular Formula | C24H30O5 |
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | (1S,2S,4R,8S,9S,13S)-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one |
| Standard InChI | InChI=1S/C24H30O5/c1-21(2)28-20-12-18-16-6-5-14-11-15(26)7-9-22(14,3)17(16)8-10-23(18,4)24(20,29-21)19(27)13-25/h7-9,11,16,18,20,25H,5-6,10,12-13H2,1-4H3/t16-,18+,20-,22+,23+,24-/m1/s1 |
| Standard InChIKey | XTAIWNCAVBJJDD-DPOGTSLVSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)CO)CCC5=CC(=O)C=C[C@@]53C |
| SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C |
| Canonical SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C |
| Synonyms | (16α)-21-Hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4,9(11)-triene-3,20-dione;_x000B_16α,17,21-Trihydroxy-pregna-1,4,9(11)-triene-3,20-dione cyclic 16,17-acetal with acetone; 2H-Naphth[2’,1’:4,5]indeno[1,2-d][1,3]dioxole Pregna-1,4,9(11)-triene- |
| PubChem Compound | 12989326 |
| Last Modified | Nov 11 2021 |
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